molecular formula C17H15ClN2O B8397913 N-(4chlorophenethyl)-1H-indole-5carboxamide

N-(4chlorophenethyl)-1H-indole-5carboxamide

Cat. No.: B8397913
M. Wt: 298.8 g/mol
InChI Key: QGPPCOOPGYCAGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4chlorophenethyl)-1H-indole-5carboxamide is a useful research compound. Its molecular formula is C17H15ClN2O and its molecular weight is 298.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15ClN2O

Molecular Weight

298.8 g/mol

IUPAC Name

N-[2-(4-chlorophenyl)ethyl]-1H-indole-5-carboxamide

InChI

InChI=1S/C17H15ClN2O/c18-15-4-1-12(2-5-15)7-9-20-17(21)14-3-6-16-13(11-14)8-10-19-16/h1-6,8,10-11,19H,7,9H2,(H,20,21)

InChI Key

QGPPCOOPGYCAGL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCNC(=O)C2=CC3=C(C=C2)NC=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-(4-chlorophenyl)ethylamine (0.531 g, 3.41 mmol), indole-5-carboxylic acid (0.500 g, 3.10 mmol) and DIEA (0.811 mL, 4.65 mmol) in DCM (10 mL) was added HBTU (1.29 g, 3.41 mmol) and acetonitrile (5 mL), and the reaction was stirred at ambient temperature overnight. The reaction mixture was diluted with ethyl acetate (75 mL) and the organic layer was washed with 2N HCl (50 mL) and brine (50 mL), dried over magnesium sulfate and concentrated. The residue was purified by silica gel chromatography eluting with a gradient of 0.5% methanol/DCM to 10% methanl/DCM to provide N-(4chlorophenethyl)-1H-indole-5carboxamide (0.650 g, 70.1% yield) as waxy yellow solid.
Quantity
0.531 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
0.811 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.29 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three

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